Sodium 17beta-estradiol 17-glucosiduronate
Sodium 17beta-estradiol 17-glucosiduronate
Sodium 17beta-estradiol 17-glucosiduronate is an organic sodium salt that has 17beta-estradiol 17-glucosiduronate as the anion. It contains a 17beta-estradiol 17-glucosiduronate.
Brand Name:
Vulcanchem
CAS No.:
15087-02-2
VCID:
VC20952207
InChI:
InChI=1S/C24H32O8.Na/c1-24-9-8-14-13-5-3-12(25)10-11(13)2-4-15(14)16(24)6-7-17(24)31-23-20(28)18(26)19(27)21(32-23)22(29)30;/h3,5,10,14-21,23,25-28H,2,4,6-9H2,1H3,(H,29,30);/q;+1/p-1/t14-,15-,16+,17-,18+,19+,20-,21+,23-,24+;/m1./s1
SMILES:
CC12CCC3C(C1CCC2OC4C(C(C(C(O4)C(=O)[O-])O)O)O)CCC5=C3C=CC(=C5)O.[Na+]
Molecular Formula:
C24H31NaO8
Molecular Weight:
470.5 g/mol
Sodium 17beta-estradiol 17-glucosiduronate
CAS No.: 15087-02-2
Cat. No.: VC20952207
Molecular Formula: C24H31NaO8
Molecular Weight: 470.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sodium 17beta-estradiol 17-glucosiduronate is an organic sodium salt that has 17beta-estradiol 17-glucosiduronate as the anion. It contains a 17beta-estradiol 17-glucosiduronate. |
|---|---|
| CAS No. | 15087-02-2 |
| Molecular Formula | C24H31NaO8 |
| Molecular Weight | 470.5 g/mol |
| IUPAC Name | sodium;(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[[(8R,9S,13S,14S,17R)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]oxy]oxane-2-carboxylate |
| Standard InChI | InChI=1S/C24H32O8.Na/c1-24-9-8-14-13-5-3-12(25)10-11(13)2-4-15(14)16(24)6-7-17(24)31-23-20(28)18(26)19(27)21(32-23)22(29)30;/h3,5,10,14-21,23,25-28H,2,4,6-9H2,1H3,(H,29,30);/q;+1/p-1/t14-,15-,16+,17-,18+,19+,20-,21+,23-,24+;/m1./s1 |
| Standard InChI Key | UQSHTUQZFYMYFO-FFRCEPQQSA-M |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@H]2O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)[O-])O)O)O)CCC5=C3C=CC(=C5)O.[Na+] |
| SMILES | CC12CCC3C(C1CCC2OC4C(C(C(C(O4)C(=O)[O-])O)O)O)CCC5=C3C=CC(=C5)O.[Na+] |
| Canonical SMILES | CC12CCC3C(C1CCC2OC4C(C(C(C(O4)C(=O)[O-])O)O)O)CCC5=C3C=CC(=C5)O.[Na+] |
| Appearance | Assay:≥95%A crystalline solid |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator